Cas no 1499822-57-9 (3-methyl-2-(3-methylpyridin-2-yl)butanoic acid)

• Product Name: 3-methyl-2-(3-methylpyridin-2-yl)butanoic acid
• CAS No: 1499822-57-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6252857
• PubChem ID: 165978427
• Update Time: 2025-11-01

3-methyl-2-(3-methylpyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(3-methylpyridin-2-yl)butanoic acid
• 1499822-57-9
• EN300-1835959

• Inchi： 1S/C11H15NO2/c1-7(2)9(11(13)14)10-8(3)5-4-6-12-10/h4-7,9H,1-3H3,(H,13,14)
• InChI Key： YSSKVBWLNNGRAC-UHFFFAOYSA-N
• SMILES： OC(C(C1C(C)=CC=CN=1)C(C)C)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-methyl-2-(3-methylpyridin-2-yl)butanoic acid

Introduction to 3-methyl-2-(3-methylpyridin-2-yl)butanoic acid (CAS No. 1499822-57-9)

3-methyl-2-(3-methylpyridin-2-yl)butanoic acid (CAS No. 1499822-57-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MMPB, is a member of the pyridine carboxylic acid family and has a unique structure that confers it with a range of biological activities. The compound's molecular formula is C₁₁H₁₃NO₂, and it has a molecular weight of 187.23 g/mol.

The synthesis of 3-methyl-2-(3-methylpyridin-2-yl)butanoic acid involves several steps, including the condensation of 3-methylpyridine with an appropriate carboxylic acid derivative. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes. One notable method involves the use of transition-metal catalysts, which significantly enhance the yield and purity of the final product.

In terms of its physical properties, MMPB is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled release or targeted delivery is desired. The compound's melting point is around 105°C, and it exhibits good thermal stability under standard laboratory conditions.

The biological activity of 3-methyl-2-(3-methylpyridin-2-yl)butanoic acid has been extensively studied in recent years. One of its most promising applications is in the field of cancer research. Studies have shown that MMPB exhibits potent antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

Beyond its antiproliferative properties, MMPB has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its direct biological effects, 3-methyl-2-(3-methylpyridin-2-yl)butanoic acid has been explored as a lead compound for drug discovery. Researchers have used MMPB as a starting point to develop more potent and selective analogs with improved pharmacological properties. For example, modifications to the pyridine ring or the butanoic acid moiety have led to compounds with enhanced bioavailability and reduced toxicity.

The safety profile of MMPB has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-methyl-2-(3-methylpyridin-2-yl)butanoic acid (CAS No. 1499822-57-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility in the field of healthcare.